Cas no 1000341-80-9 (4-chloro-7-methoxy-1H-Indole)

4-Chloro-7-methoxy-1H-indole is a halogenated indole derivative with a methoxy substituent at the 7-position, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its chloro and methoxy functional groups enhance reactivity, making it a valuable intermediate in heterocyclic synthesis, particularly for the development of bioactive compounds. The electron-donating methoxy group influences electronic properties, while the chloro substituent provides a handle for further functionalization. This compound exhibits stability under standard conditions, ensuring reliable handling in synthetic workflows. Its structural features make it useful in medicinal chemistry for designing kinase inhibitors, serotonin receptor modulators, and other biologically active molecules. Suitable for controlled reactions, it is often employed in palladium-catalyzed cross-coupling and electrophilic substitution reactions.

4-chloro-7-methoxy-1H-Indole structure

Product Name:4-chloro-7-methoxy-1H-Indole

CAS No:1000341-80-9

MF:C₉H₈ClNO

MW:181.618921279907

MDL:MFCD09749919

CID:1095750

PubChem ID:24729371

Update Time:2025-06-09

4-chloro-7-methoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

- 4-chloro-7-methoxy-1H-Indole
- 4-Chloro-7-methoxyindole
- 1H-Indole, 4-chloro-7-Methoxy-
- DB-058231
- 1h-indole,4-chloro-7-methoxy-
- DTXSID80646728
- SCHEMBL12422267
- 1000341-80-9
- AKOS006326245
- MDL： MFCD09749919
- Inchi： 1S/C9H8ClNO/c1-12-8-3-2-7(10)6-4-5-11-9(6)8/h2-5,11H,1H3
- InChI Key： HBGCLPKVGVRSKB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2=C1C=CN2)OC

Computed Properties

Exact Mass: 181.029442g/mol
Monoisotopic Mass: 181.029442g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 181.62g/mol
XLogP3: 2.6
Topological Polar Surface Area: 25Å²

4-chloro-7-methoxy-1H-Indole Pricemore >>

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